Cas no 98157-48-3 (1H-Pyrazolo[3,4-b]pyridine, 5-nitro-3-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine, 5-nitro-3-phenyl-
• CAS No: 98157-48-3
• MF: C₁₂H₈N₄O₂
• MW: 240.21752166748
• CID: 2820602
• Update Time: 2023-08-07

1H-Pyrazolo[3,4-b]pyridine, 5-nitro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 5-nitro-3-phenyl-
• 5-NITRO-3-PHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE

• Inchi： 1S/C12H8N4O2/c17-16(18)9-6-10-11(8-4-2-1-3-5-8)14-15-12(10)13-7-9/h1-7H,(H,13,14,15)
• InChI Key： COLABRGTQZSTFP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC2C(C=1)=C(C1C=CC=CC=1)NN=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 2.3
• Topological Polar Surface Area: 87.4